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Compound of Interest

Compound Name: Taltobulin intermediate-11

Cat. No.: B12386776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Despite extensive searches of publicly available scientific literature, patent

databases, and chemical supplier information, the specific chemical structure, definitive

chemical properties, and detailed experimental protocols for a compound explicitly identified as

"Taltobulin intermediate-11" could not be located. Chemical suppliers list a "Taltobulin
intermediate-11," but do not provide a corresponding structure or CAS number, making it

impossible to retrieve specific technical data.[1]

The synthesis of Taltobulin (HTI-286), a potent antimitotic agent, is a complex process involving

numerous intermediate compounds.[2] Scientific publications and patents illustrating the

synthetic pathway of Taltobulin typically label intermediates with Roman numerals.[2] At

present, a direct correlation between the commercially available "intermediate-11" and a

specific, structurally defined intermediate in the published synthesis routes is not available in

the public domain.

This guide will, therefore, provide a detailed overview of the known synthetic pathways to

Taltobulin, which would encompass the formation of its various intermediates. This will include

a summary of the chemical properties of known, numbered Taltobulin intermediates to serve as

a reference point.

The Convergent Synthesis of Taltobulin
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The synthesis of Taltobulin is generally achieved through a convergent approach, where

different molecular fragments are prepared separately and then combined.[2] This strategy

allows for greater efficiency and flexibility in the overall synthesis. The key building blocks are

typically assembled via sequential peptide coupling reactions.[2]

While the specific structure of "intermediate-11" is not known, it would be one of the many

precursor molecules created during the multi-step synthesis of the final Taltobulin molecule.

Chemical Properties of Known Taltobulin
Intermediates
To provide a framework for understanding the potential characteristics of Taltobulin

intermediates, the following table summarizes the available chemical data for other numbered

intermediates in the Taltobulin synthetic pathway.

Intermediate Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

Taltobulin

intermediate-1
228266-38-4 C17H25NO4 307.39

Taltobulin

intermediate-2
91133-59-4 C11H12O3 192.21

Taltobulin

intermediate-3
610786-69-1 C11H22ClNO2 235.75

(6R)-Taltobulin

intermediate-9
Not Available C34H55N3O5 601.82

Data sourced from publicly available information from chemical suppliers.

Experimental Protocols for Taltobulin Synthesis
Detailed experimental protocols for the synthesis of Taltobulin and its intermediates are often

proprietary or described within the dense language of patents. However, a general workflow

can be described based on published synthetic schemes.
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General Experimental Workflow for Taltobulin Synthesis

The synthesis of Taltobulin typically involves the following key stages:

Synthesis of Building Blocks: Separate, multi-step syntheses are carried out to produce the

key fragments of the Taltobulin molecule. This often involves standard organic chemistry

reactions such as asymmetric synthesis, protection and deprotection of functional groups,

and carbon-carbon bond formation.

Peptide Coupling: The synthesized building blocks are then coupled together. This is a

critical step that forms the peptide bonds defining the backbone of the Taltobulin molecule.

Reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-

b]pyridinium 3-oxid hexafluorophosphate) are often used to facilitate this coupling.

Deprotection and Purification: Following the coupling steps, protecting groups are removed

from the molecule to yield the final Taltobulin product. Purification is typically achieved using

techniques such as high-performance liquid chromatography (HPLC).

Visualizing the Taltobulin Synthetic Pathway
The following diagram illustrates a generalized, conceptual workflow for the convergent

synthesis of Taltobulin, highlighting the assembly of key building blocks. The exact point at

which "intermediate-11" is formed cannot be specified without its structural identification.
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Conceptual Workflow for Taltobulin Synthesis

Building Block A Synthesis

Building Block B Synthesis

Building Block C Synthesis

Starting Material A

Intermediate A1

Intermediate A2

Building Block A

Peptide Coupling

Starting Material B

Intermediate B1

Building Block B

Starting Material C

Intermediate C1

Building Block C

Peptide Coupling

Final Deprotection
& Purification

Taltobulin

Click to download full resolution via product page

Caption: Conceptual convergent synthesis of Taltobulin.
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In conclusion, while a specific technical guide for "Taltobulin intermediate-11" cannot be

provided due to a lack of publicly available structural information, this document offers a

comprehensive overview of the synthetic strategies and known intermediates involved in the

production of Taltobulin. Further research into patent literature or direct communication with

chemical suppliers may be necessary to definitively identify and characterize this specific

intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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